1'-(4-methoxybenzyl)-1,4'-bipiperidine

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-4-piperidin-1-ylpiperidine
• InChI: InChI=1S/C18H28N2O/c1-21-18-7-5-16(6-8-18)15-19-13-9-17(10-14-19)20-11-3-2-4-12-20/h5-8,17H,2-4,9-15H2,1H3
• InChI Key: IZWISBNYITYHDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC(CC2)N3CCCCC3
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

1'-(4-Methoxybenzyl)-1,4'-bipiperidine is a bicyclic amine derivative composed of two piperidine rings connected via a single bond, with a 4-methoxybenzyl substituent at the 1'-position of the bipiperidine scaffold. The 4-methoxybenzyl group introduces electron-donating properties and enhanced lipophilicity, which may influence pharmacokinetic profiles and target binding compared to other substituents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following sections compare 1'-(4-methoxybenzyl)-1,4'-bipiperidine with key analogs, focusing on structural modifications, stability, biological activity, and therapeutic applications. Data tables and research findings are included for clarity.

Structural Modifications and Electronic Effects

Substituents on the bipiperidine scaffold significantly alter electronic properties and binding interactions:

Compound Name	Substituent(s)	Key Structural Features	Reference
1'-(4-Methoxybenzyl)-1,4'-bipiperidine	4-Methoxybenzyl at 1'-position	Electron-donating methoxy group enhances lipophilicity and potential H-bonding capacity	N/A
Pipamperone	4-Fluorophenyl-4-oxobutyl	Electron-withdrawing fluorine improves CNS penetration; antipsychotic activity
CP-640186	Anthrylcarbonyl, morpholinyl	Bulky anthracene group enhances lipogenesis inhibition
Compound 13 (JOPAT study)	Unspecified substituent	1,4'-Bipiperidine enhances VEGF inhibition efficacy
3a–h (Purine derivatives)	Aryl groups at purine N9	Bipiperidine improves H3 receptor affinity and ADME properties

• This balance could optimize target engagement in CNS or anticancer applications .

Stability in Metal Complexes

1,4'-Bipiperidine derivatives are often used as ligands in metal complexes. Stability constants (log K) of Pd(II) complexes reveal:

Ligand in Pd(II) Complex	Log K (Stability Constant)	Key Interaction Mechanism	Reference
BHEP (bis-hydroxyethylpiperazine)	15.2 ± 0.3	H-bonding with DNA bases enhances stability
MME (methionine methyl ester)	12.8 ± 0.2	Sulfur donor labilization reduces stability
Ethylenediamine	13.5 ± 0.4	Limited H-bonding; lower DNA affinity

Pharmacokinetic and Toxicity Profiles

Compound Name	ADME Profile	Toxicity (In Vitro)	Reference
1'-(4-Methoxybenzyl)-1,4'-bipiperidine	Predicted: Moderate metabolic stability	Not reported	N/A
Pipamperone	High oral bioavailability	Low hepatotoxicity
Purine derivatives (3a–h)	Low CYP inhibition	CC50 >100 µM (safe)
CP-640186	Not reported	Not reported

• Key Insight: The methoxy group may improve metabolic stability compared to non-polar analogs, as seen in pipamperone’s pharmacokinetics .